Cas no 1804264-81-0 (Ethyl 7-amino-1H-benzimidazole-4-carboxylate)

• Product Name: Ethyl 7-amino-1H-benzimidazole-4-carboxylate
• CAS No: 1804264-81-0
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 4825913
• Update Time: 2025-06-22

Ethyl 7-amino-1H-benzimidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-amino-1H-benzimidazole-4-carboxylate

• Inchi： 1S/C10H11N3O2/c1-2-15-10(14)6-3-4-7(11)9-8(6)12-5-13-9/h3-5H,2,11H2,1H3,(H,12,13)
• InChI Key： ITRXFEPVQYNSFE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C2=C1N=CN2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 1
• Topological Polar Surface Area: 81

Additional information on Ethyl 7-amino-1H-benzimidazole-4-carboxylate

Ethyl 7-amino-1H-benzimidazole-4-carboxylate (CAS No. 1804264-81-0)

Ethyl 7-amino-1H-benzimidazole-4-carboxylate, with the CAS number 1804264-81-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The structure of Ethyl 7-amino-1H-benzimidazole-4-carboxylate consists of a benzene ring fused with an imidazole ring, with an ethyl ester group attached at the 4-position and an amino group at the 7-position. This unique structure contributes to its versatile chemical properties and potential biological activities.

Recent studies have highlighted the importance of benzimidazoles as scaffolds for drug development, particularly in the design of anti-inflammatory, anticancer, and antimicrobial agents. The presence of the amino group in Ethyl 7-amino-1H-benzimidazole-4-carboxylate enhances its ability to form hydrogen bonds, which is crucial for interactions with biological targets. Moreover, the ester group at the 4-position provides flexibility in modifying the compound's solubility and bioavailability, making it a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, Ethyl 7-amino-1H-benzimidazole-4-carboxylate can be prepared through various routes, including condensation reactions involving o-phenylenediamine derivatives and carboxylic acids. The choice of synthetic method depends on the desired purity, yield, and scalability. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing environmentally friendly conditions and reducing waste generation.

The biological evaluation of Ethyl 7-amino-1H-benzimidazole-4-carboxylate has revealed its potential as an antimicrobial agent. In vitro studies have demonstrated its effectiveness against a range of bacterial and fungal pathogens, suggesting its utility in developing new antibiotics. Additionally, preliminary results from cytotoxicity assays indicate that this compound may selectively inhibit cancer cell growth without significantly affecting normal cells, highlighting its potential as an anticancer therapeutic.

Another area of interest for Ethyl 7-amino-1H-benzimidazole-4-carboxylate is its application in material science. The compound's aromaticity and heterocyclic nature make it suitable for use in organic electronics, such as in the development of semiconducting materials or light-emitting diodes (LEDs). Ongoing research is focused on optimizing its electronic properties through structural modifications and exploring its compatibility with existing semiconductor technologies.

In conclusion, Ethyl 7-amino-1H-benzimidazole-4-carboxylate (CAS No. 1804264-81-0) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.